Cas no 87221-17-8 (2'-Methyl[1,1'-biphenyl]-2-thiol)

• Product Name: 2'-Methyl[1,1'-biphenyl]-2-thiol
• CAS No: 87221-17-8
• MF: C₁₃H₁₂S
• MW: 200.299382209778
• CID: 2809969
• PubChem ID: 13153983
• Update Time: 2025-04-21

2'-Methyl[1,1'-biphenyl]-2-thiol Chemical and Physical Properties

Names and Identifiers

• KOQGXYGQUONZGY-UHFFFAOYSA-N
• 87221-17-8
• DTXSID10522647
• 2'-Methyl-[1,1'-biphenyl]-2-thiolE
• 2'-Methyl[1,1'-biphenyl]-2-thiol
• o-Tolylthiophenol
• SCHEMBL946983

• Inchi： 1S/C13H12S/c1-10-6-2-3-7-11(10)12-8-4-5-9-13(12)14/h2-9,14H,1H3
• InChI Key： KOQGXYGQUONZGY-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 200.06597156Da
• Monoisotopic Mass: 200.06597156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų